Cas no 1807181-98-1 (3-Bromo-2-fluoro-5-nitrobenzyl alcohol)

3-Bromo-2-fluoro-5-nitrobenzyl alcohol is a versatile aromatic intermediate used in organic synthesis and pharmaceutical research. Its key structural features—a bromo and fluoro substituent adjacent to a nitro group—make it a valuable building block for constructing complex molecules, particularly in medicinal chemistry and agrochemical applications. The benzyl alcohol moiety provides a reactive handle for further functionalization, enabling derivatization through esterification, etherification, or oxidation. The electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution reactions, while the halogen substituents offer additional sites for cross-coupling reactions. This compound is particularly useful in the development of bioactive compounds due to its balanced reactivity and stability under controlled conditions.

3-Bromo-2-fluoro-5-nitrobenzyl alcohol structure

1807181-98-1 structure

Product Name:3-Bromo-2-fluoro-5-nitrobenzyl alcohol

CAS No:1807181-98-1

MF:C₇H₅BrFNO₃

MW:250.021904706955

CID:4963338

Update Time:2025-10-29

3-Bromo-2-fluoro-5-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-fluoro-5-nitrobenzyl alcohol
- Inchi： 1S/C7H5BrFNO3/c8-6-2-5(10(12)13)1-4(3-11)7(6)9/h1-2,11H,3H2
- InChI Key： RCZLXZRGIMIRDJ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(CO)C=1F)[N+](=O)[O-]

Computed Properties

Exact Mass: 248.94368 g/mol
Monoisotopic Mass: 248.94368 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 66
Molecular Weight: 250.02

3-Bromo-2-fluoro-5-nitrobenzyl alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014002097-250mg	3-Bromo-2-fluoro-5-nitrobenzyl alcohol	1807181-98-1	97%	250mg	499.20 USD	2021-06-22
Alichem	A014002097-500mg	3-Bromo-2-fluoro-5-nitrobenzyl alcohol	1807181-98-1	97%	500mg	823.15 USD	2021-06-22
Alichem	A014002097-1g	3-Bromo-2-fluoro-5-nitrobenzyl alcohol	1807181-98-1	97%	1g	1,504.90 USD	2021-06-22